molecular formula C9H10O3S B8703182 Methyl 4-methoxy-3-sulfanylbenzoate CAS No. 647855-89-8

Methyl 4-methoxy-3-sulfanylbenzoate

Cat. No.: B8703182
CAS No.: 647855-89-8
M. Wt: 198.24 g/mol
InChI Key: FMIWREZBKKVZCR-UHFFFAOYSA-N
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Description

Methyl 4-methoxy-3-sulfanylbenzoate is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

647855-89-8

Molecular Formula

C9H10O3S

Molecular Weight

198.24 g/mol

IUPAC Name

methyl 4-methoxy-3-sulfanylbenzoate

InChI

InChI=1S/C9H10O3S/c1-11-7-4-3-6(5-8(7)13)9(10)12-2/h3-5,13H,1-2H3

InChI Key

FMIWREZBKKVZCR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)OC)S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-dimethylcarbamoylthio-4-methoxybenzoic acid methyl ester (530 mg, 1.97 mmol) in THF (10 mL), was added MeONa (10 mL, 0.5 M solution in MeOH). The resulting mixture was heated to reflux for 3 h and then cooled to room temperature. The reaction mixture was diluted with 1N HCl aqueous solution (100 mL), extracted with EtOAc (3×50 mL). The combined organic layer was washed with brine (100 mL), dried over Na2SO4, concentrated in vacuo to afford 3-mercapto-4-methoxybenzoic acid methyl ester (0.42 g). The product was used without further purification.
Name
3-dimethylcarbamoylthio-4-methoxybenzoic acid methyl ester
Quantity
530 mg
Type
reactant
Reaction Step One
Name
MeONa
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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